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Compound of Interest

Compound Name: C.I. Pigment Red 52, disodium salt

Cat. No.: B1497102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.I. Pigment Red 52, disodium
salt (CAS 5858-82-2), a monoazo colorant. This document consolidates available data on its

chemical and physical properties, synthesis, analytical methodologies, and toxicological profile.

Furthermore, it explores the potential relevance of its structural motifs in the context of drug

development, particularly concerning azo compounds and sulfonated aromatics.

Chemical and Physical Properties
C.I. Pigment Red 52, disodium salt, with the Colour Index name Pigment Red 52 and number

15860, is primarily known as a chemical intermediate in the production of laked pigments. The

"laking" process, which involves precipitation with metal salts, converts the water-soluble

disodium salt into insoluble pigments such as C.I. Pigment Red 52:1 (calcium salt) and C.I.

Pigment Red 52:2 (manganese salt).[1] Consequently, extensive physicochemical data for the

isolated disodium salt is limited in publicly available literature. The information presented below

is a compilation of available data for the disodium and closely related monosodium salts.

Table 1: Chemical Identifiers and Properties of C.I. Pigment Red 52, Disodium Salt
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Property Value Reference(s)

Chemical Name

Disodium 4-[(4-chloro-5-

methyl-2-

sulfonatophenyl)azo]-3-

hydroxy-2-naphthoate

C.I. Name Pigment Red 52 [2]

C.I. Number 15860 [2]

CAS Number 5858-82-2 [2][3][4]

Molecular Formula C₁₈H₁₁ClN₂Na₂O₆S [2][3][4]

Molecular Weight 464.78 g/mol [3][4]

Appearance Brilliant red powder [2]

Table 2: Physicochemical Data for C.I. Pigment Red 52 and its Salts
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Property Value
Compound
Form

Notes Reference(s)

Solubility

Soluble in water

(forms a yellow-

red solution)

Disodium Salt

Insoluble in

ethanol. The

aqueous solution

forms a dark red

precipitate with

concentrated

hydrochloric

acid.

[2]

Melting Point

No data available

for the disodium

salt.

-

Azo pigments

generally do not

have a sharp

melting point and

tend to

decompose at

elevated

temperatures

(200-400°C).

[5]

Crystal System Triclinic Monosodium Salt

Data from single-

crystal X-ray

diffraction of a

DMSO solvate

hydrate of the

monosodium salt

at 173 K.

[1]

Synthesis of C.I. Pigment Red 52, Disodium Salt
The synthesis of C.I. Pigment Red 52 is a two-step process involving diazotization followed by

an azo coupling reaction. The resulting product is the disodium salt, which can then be used in

subsequent laking processes.

Experimental Protocol
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The following protocol is based on the synthesis of the parent Pigment Red 52, which exists as

the disodium salt in the reaction mixture before any laking or specific salt formation steps.

Step 1: Diazotization of 2-Amino-5-chloro-p-toluenesulfonic acid

Dissolve 2-Amino-5-chloro-p-toluenesulfonic acid (0.1 mol) in water with sodium hydroxide.

Cool the solution to 0-5°C.

Add concentrated hydrochloric acid, followed by a solution of sodium nitrite (NaNO₂) in

water.

Stir the resulting suspension for a duration appropriate to ensure complete formation of the

diazonium salt. The temperature should be maintained at 0-5°C to ensure the stability of the

diazonium salt.

Any excess nitrous acid can be neutralized by the addition of amidosulfonic acid.

Step 2: Azo Coupling with 3-Hydroxy-2-naphthoic acid (β-oxynaphthoic acid)

In a separate vessel, dissolve 3-Hydroxy-2-naphthoic acid (0.1 mol) in an aqueous solution

of sodium hydroxide.

Maintain the temperature of this alkaline solution between 10-15°C.

Slowly add the diazonium salt suspension from Step 1 to the solution of 3-Hydroxy-2-

naphthoic acid.

During the addition, maintain the alkaline pH of the reaction mixture (typically between 9 and

11) by adding a sodium hydroxide solution as needed.

After the addition is complete, allow the reaction mixture to stir to ensure the completion of

the coupling reaction. The product of this reaction is the water-soluble C.I. Pigment Red 52,
disodium salt.

The following diagram illustrates the workflow for the synthesis of C.I. Pigment Red 52,
disodium salt.
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Step 1: Diazotization

Step 2: Azo Coupling
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Synthesis workflow for C.I. Pigment Red 52, disodium salt.

Analytical and Characterization Methods
A variety of analytical techniques can be employed for the identification and characterization of

C.I. Pigment Red 52, disodium salt.

Table 3: Analytical Methods for the Characterization of Azo Pigments
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Technique Application Expected Observations

High-Performance Liquid

Chromatography (HPLC)
Separation and quantification

A reversed-phase HPLC

method with a C18 column and

a mobile phase of acetonitrile

and a buffered aqueous

solution is typically used for the

analysis of azo dyes. Detection

is commonly performed using

a UV-Vis or diode array

detector.

Liquid Chromatography-Mass

Spectrometry (LC-MS)

Identification and structural

elucidation

Provides molecular weight

information and fragmentation

patterns that can confirm the

identity of the pigment and its

impurities.

Fourier-Transform Infrared

(FTIR) Spectroscopy

Identification of functional

groups

The FTIR spectrum would be

expected to show

characteristic absorption

bands for N-H, C=O (from the

carboxylic acid), S=O (from the

sulfonic acid), and the azo

group (-N=N-).

Raman Spectroscopy
Structural analysis and

identification

Raman spectroscopy is a

valuable non-destructive

technique for pigment

identification. The spectrum

would provide a characteristic

fingerprint based on the

vibrational modes of the

molecule.

UV-Visible Spectroscopy Color properties and

quantification

The UV-Vis spectrum in a

suitable solvent (e.g., water)

will show characteristic

absorption maxima in the
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visible region, which is

responsible for its red color.

Nuclear Magnetic Resonance

(NMR) Spectroscopy
Detailed structural elucidation

¹H and ¹³C NMR spectroscopy

can provide detailed

information about the chemical

structure, although obtaining

high-quality spectra of

pigments can sometimes be

challenging due to solubility

and aggregation issues.

Thermogravimetric Analysis

(TGA)
Thermal stability

TGA can be used to assess

the thermal stability of the

pigment by measuring its

weight loss as a function of

temperature. Azo pigments

typically show decomposition

at high temperatures rather

than a distinct melting point.[2]

[6][7]

The following diagram illustrates a general experimental workflow for the analysis of an azo

pigment like C.I. Pigment Red 52.
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General analytical workflow for an azo pigment.

Toxicological Profile
Specific toxicological data for C.I. Pigment Red 52, disodium salt is not readily available. The

toxicological information for azo colorants is highly dependent on their structure, solubility, and

potential to be metabolized to constituent aromatic amines. In general, insoluble pigments are

considered to have low bioavailability and therefore low toxicity.[5][8] However, water-soluble

azo dyes can be metabolized by azoreductases in the liver or by intestinal microflora, which

cleave the azo bond to release the component aromatic amines.[9][10][11] The toxicity of these

amines is then of primary concern.

It is important to distinguish C.I. Pigment Red 52 from C.I. Acid Red 52, as the latter has been

the subject of more extensive toxicological evaluation by regulatory bodies.[12] While

structurally different, the studies on Acid Red 52 and other azo dyes provide a general

framework for assessing potential hazards.

General Toxicological Considerations for Azo Dyes:
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Acute Toxicity: Most azo pigments exhibit very low acute toxicity.[8]

Dermal and Eye Irritation: Some azo dyes may cause skin and eye irritation.[13]

Mutagenicity and Carcinogenicity: The primary concern with some azo dyes is their potential

to be metabolized to carcinogenic aromatic amines.[9][11][14] However, sulfonation of the

aromatic rings has been shown to decrease the mutagenic activity of some azo compounds.

[10] Azo pigments that are practically insoluble have not been shown to be carcinogenic in

animal studies.[8][15]

Relevance to Drug Development
While C.I. Pigment Red 52, disodium salt is not a pharmaceutical agent, its chemical

structure, containing both an azo linkage and sulfonated naphthalene moieties, is relevant to

several areas of drug development.

Azo Compounds in Colon-Specific Drug Delivery
The azo bond is relatively stable in the upper gastrointestinal tract but can be cleaved by

azoreductases produced by colonic bacteria. This property has been exploited to design

prodrugs and drug delivery systems that target the colon.[6][7][16] An azo compound can be

used to link a drug to a carrier molecule, with the drug being released upon cleavage of the azo

bond in the colon. This is particularly useful for treating local conditions such as inflammatory

bowel disease or for the delivery of drugs that are poorly absorbed in the upper GI tract.

The following diagram illustrates the concept of azo-bond cleavage in colon-specific drug

delivery.
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Azo-bond cleavage for colon-targeted drug delivery.

Sulfonated Naphthalenes in Pharmaceutical
Formulations
Naphthalenesulfonate derivatives are used in various pharmaceutical applications. They can

act as dispersing agents, wetting agents, and stabilizers in formulations.[1][17] Their surfactant-

like properties can be beneficial in improving the solubility and bioavailability of poorly water-

soluble drugs.

Azo Compounds as Potential Therapeutic and Imaging
Agents
Aromatic azo compounds have been investigated for a range of biomedical applications

beyond drug delivery. Some have shown antibacterial, antiviral, and antifungal properties.[18]

Additionally, the chromophoric nature of azo dyes makes them suitable for use as imaging

agents and in photodynamic therapy.[16][19][20] The ability to fine-tune the electronic and

photophysical properties of azo compounds through chemical modification makes them

attractive candidates for the development of novel diagnostic and therapeutic tools.

In conclusion, while C.I. Pigment Red 52, disodium salt is an industrial colorant intermediate,

its structural features are pertinent to ongoing research in drug delivery, formulation science,

and the development of new therapeutic and diagnostic agents. A thorough understanding of its
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chemistry and that of related azo compounds can provide valuable insights for researchers in

the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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